![molecular formula C15H20N6O B5632061 2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine](/img/structure/B5632061.png)
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine
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Overview
Description
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine, also known as PP2, is a small molecule inhibitor that has been widely used in scientific research. PP2 is a potent and selective inhibitor of Src family kinases, which are involved in a variety of cellular processes, including cell growth, differentiation, and survival.
Mechanism of Action
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine is a competitive inhibitor of Src family kinases, which bind to the ATP-binding site of the kinase domain. By binding to the ATP-binding site, this compound prevents the phosphorylation of downstream targets, leading to the inhibition of cellular processes that are regulated by Src family kinases.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, this compound inhibits cell proliferation, migration, and invasion, and induces apoptosis. In neurons, this compound has been shown to enhance synaptic plasticity and improve learning and memory. This compound has also been shown to have anti-inflammatory effects in macrophages and microglia.
Advantages and Limitations for Lab Experiments
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine is a potent and selective inhibitor of Src family kinases, making it a valuable tool for studying the role of these kinases in various cellular processes. However, this compound has some limitations for lab experiments. For example, this compound can have off-target effects on other kinases, which can complicate data interpretation. This compound can also be toxic to some cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine and Src family kinases. One direction is to study the role of Src family kinases in other cell types and physiological processes, such as immune cells and cardiovascular function. Another direction is to develop more potent and selective inhibitors of Src family kinases, which could have therapeutic potential for cancer and other diseases. Finally, the development of new techniques for studying kinase activity and signaling pathways could provide new insights into the role of Src family kinases in cellular processes.
Synthesis Methods
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine can be synthesized through a series of chemical reactions, starting from commercially available starting materials. The synthesis method involves the condensation of a pyrazine derivative with a piperazine derivative, followed by the introduction of a pyrazole moiety through a nucleophilic substitution reaction. The final product is purified through column chromatography, yielding a white powder with high purity.
Scientific Research Applications
2-{4-[2-(1H-pyrazol-1-yl)butanoyl]-1-piperazinyl}pyrazine has been widely used in scientific research to study the role of Src family kinases in various cellular processes. For example, this compound has been used to investigate the role of Src family kinases in cancer cell proliferation, migration, and invasion. This compound has also been used to study the role of Src family kinases in neuronal development and synaptic plasticity.
properties
IUPAC Name |
1-(4-pyrazin-2-ylpiperazin-1-yl)-2-pyrazol-1-ylbutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N6O/c1-2-13(21-7-3-4-18-21)15(22)20-10-8-19(9-11-20)14-12-16-5-6-17-14/h3-7,12-13H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQGPPYYMAVZQKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C2=NC=CN=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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